Cas no 159885-82-2 (1-4-(4-Chlorophenyl)-1,3-thiazol-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid)

1-4-(4-Chlorophenyl)-1,3-thiazol-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with a trifluoromethyl group and a carboxylic acid functionality, linked to a 4-chlorophenyl-substituted thiazole moiety. This structure imparts unique physicochemical properties, including enhanced stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing groups, such as the trifluoromethyl and chloro substituents, contributes to its potential as a building block for bioactive molecules. Its carboxylic acid group allows for further derivatization, enabling applications in drug discovery and material science. The compound is typically handled under controlled conditions due to its reactive nature.

1-4-(4-Chlorophenyl)-1,3-thiazol-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid structure

159885-82-2 structure

Product Name:1-4-(4-Chlorophenyl)-1,3-thiazol-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid

CAS No:159885-82-2

MF:C₁₄H₇ClF₃N₃O₂S

MW:373.73749089241

MDL:MFCD00665287

CID:840829

Update Time:2026-04-29

1-4-(4-Chlorophenyl)-1,3-thiazol-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 1-(4-(4-Chlorophenyl)thiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
- 1-[4-(4-Chloro-phenyl)-thiazol-2-yl]-5-trifluoromethyl-1H-pyrazole-4-carboxylic acid
- AC1LSELJ
- CTK6G9768
- HMS2864G19
- MolPort-001-776-423
- SureCN1198727
- BUTTPARK 23\02-08
- 1-[4-(4-CHLOROPHENYL)-1,3-THIAZOL-2-YL]-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID
- 1-4-(4-Chlorophenyl)-1,3-thiazol-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid
- MDL： MFCD00665287
- Inchi： InChI=1S/C14H7ClF3N3O2S/c15-8-3-1-7(2-4-8)10-6-24-13(20-10)21-11(14(16,17)18)9(5-19-21)12(22)23/h1-6H,(H,22,23)
- InChI Key： MTSSIDJMQWKVKU-UHFFFAOYSA-N
- SMILES： C1=C(C=CC(=C1)Cl)C2=CSC(=N2)N3C(=C(C=N3)C(=O)O)C(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 4

Experimental Properties

Melting Point: 195-198°C

1-4-(4-Chlorophenyl)-1,3-thiazol-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid Security Information

Hazard Statement： Irritant
Hazardous Material Identification：
HazardClass：IRRITANT

1-4-(4-Chlorophenyl)-1,3-thiazol-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM309426-1g	1-(4-(4-Chlorophenyl)thiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid	159885-82-2	95%	1g	$578	2023-01-09
Apollo Scientific	PC6339-500mg	1-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid	159885-82-2	97%	500mg	£382.00	2023-09-02
Apollo Scientific	PC6339-1g	1-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid	159885-82-2	97%	1g	£454.00	2023-09-02
TRC	C029930-250mg	1-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid	159885-82-2		250mg	$ 435.00	2022-06-06
TRC	C029930-500mg	1-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid	159885-82-2		500mg	$ 720.00	2022-06-06
Chemenu	CM309426-1g	1-(4-(4-Chlorophenyl)thiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid	159885-82-2	95%	1g	$487	2021-08-18
abcr	AB157502-1 g	1-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid; .	159885-82-2		1g	€439.20	2023-05-08
Key Organics Ltd	8K-535S-1MG	1-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-5-(tri fluoromethyl)-1H-pyrazole-4-carboxylic acid	159885-82-2	>95%	1mg	£28.00	2025-02-09
Key Organics Ltd	8K-535S-5MG	1-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-5-(tri fluoromethyl)-1H-pyrazole-4-carboxylic acid	159885-82-2	>95%	5mg	£35.00	2025-02-09
Key Organics Ltd	8K-535S-10MG	1-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-5-(tri fluoromethyl)-1H-pyrazole-4-carboxylic acid	159885-82-2	>95%	10mg	£48.00	2025-02-09

1-4-(4-Chlorophenyl)-1,3-thiazol-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid Related Literature

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